Cas no 1708342-49-7 (3-(4-tert-butylphenyl)-1,1,1-trifluoropropan-2-amine)

• Product Name: 3-(4-tert-butylphenyl)-1,1,1-trifluoropropan-2-amine
• CAS No: 1708342-49-7
• MF: C₁₃H₁₈F₃N
• MW: 245.283934116364
• CID: 6078745
• PubChem ID: 82385016
• Update Time: 2025-06-27

3-(4-tert-butylphenyl)-1,1,1-trifluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-tert-butylphenyl)-1,1,1-trifluoropropan-2-amine
• EN300-1932551
• AKOS022680764
• 1708342-49-7

• Inchi： 1S/C13H18F3N/c1-12(2,3)10-6-4-9(5-7-10)8-11(17)13(14,15)16/h4-7,11H,8,17H2,1-3H3
• InChI Key： YSXAJWIJKJZWMQ-UHFFFAOYSA-N
• SMILES： FC(C(CC1C=CC(=CC=1)C(C)(C)C)N)(F)F

Computed Properties

• Exact Mass: 245.13913406g/mol
• Monoisotopic Mass: 245.13913406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 26Ų

Additional information on 3-(4-tert-butylphenyl)-1,1,1-trifluoropropan-2-amine

Professional Introduction to Compound with CAS No. 1708342-49-7 and Product Name: 3-(4-tert-butylphenyl)-1,1,1-trifluoropropan-2-amine

The compound identified by the CAS number 1708342-49-7 and the product name 3-(4-tert-butylphenyl)-1,1,1-trifluoropropan-2-amine represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in various scientific domains. The presence of a tert-butylphenyl moiety and a trifluoropropylamine side chain imparts distinct chemical characteristics that make it a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds that incorporate fluorine atoms to enhance bioavailability, metabolic stability, and overall efficacy. The structural motif of 3-(4-tert-butylphenyl)-1,1,1-trifluoropropan-2-amine aligns well with this trend, as the trifluoropropyl group contributes to lipophilicity while the tert-butyl substitution provides steric hindrance, which can be crucial for optimizing drug-receptor interactions. Such structural features are often leveraged in the design of small-molecule inhibitors and modulators.

One of the most compelling aspects of this compound is its potential role in the development of therapeutic agents targeting neurological disorders. Current research indicates that compounds with similar structural scaffolds may exhibit inhibitory effects on enzymes and receptors involved in neurodegenerative diseases. For instance, studies have suggested that trifluoromethyl-substituted amines can modulate neurotransmitter systems, potentially offering new avenues for treating conditions such as Alzheimer's disease and Parkinson's disease. The 3-(4-tert-butylphenyl)-1,1,1-trifluoropropan-2-amine structure may serve as a lead compound for further derivatization to identify more potent and selective pharmacological agents.

Moreover, the compound's stability under various physiological conditions makes it an attractive candidate for formulation into drug delivery systems. The trifluoropropyl group enhances hydrophobicity, which can improve membrane permeability and cellular uptake. This property is particularly relevant in the context of oral and transdermal drug delivery formulations. Additionally, the tert-butyl group can contribute to metabolic stability by resisting oxidative degradation pathways commonly encountered in biological systems.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular properties and interactions. Virtual screening techniques have been employed to evaluate the binding affinity of 3-(4-tert-butylphenyl)-1,1,1-trifluoropropan-2-amine to various biological targets. These simulations have highlighted its potential as an antagonist or inverse agonist for certain G protein-coupled receptors (GPCRs), which are implicated in a wide range of physiological processes. Such insights are invaluable for guiding experimental design and optimizing lead compounds for clinical development.

The synthesis of this compound also exemplifies modern synthetic methodologies that prioritize efficiency and sustainability. Advanced catalytic processes have been developed to introduce fluorine atoms with high selectivity and yield. The use of palladium-catalyzed cross-coupling reactions has allowed for seamless integration of the trifluoropropylamine moiety into the phenethylamine backbone. These synthetic strategies not only streamline production but also minimize waste generation, aligning with green chemistry principles.

In conclusion, the compound identified by CAS no. 1708342-49-7 represents a promising candidate for further research and development in pharmaceutical applications. Its unique structural features—combining a tert-butylphenyl group with a trifluoropropylamine side chain—endow it with properties that are highly desirable for drug discovery efforts. As research continues to uncover new therapeutic targets and innovative synthetic techniques, compounds like 3-(4-tert-butylphenyl)-1,1,1-trifluoropropan-2-amine are poised to play a pivotal role in advancing medical science.